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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine

CAS No.: 1782399-94-3

Cat. No.: B3110092

Get Quote

Executive Summary
The 5-Methoxy-2-methylpyrimidine (5-MMP) scaffold is a "privileged structure" in medicinal

chemistry, serving as a critical pharmacophore in the development of kinase inhibitors (EGFR,

ALK, Bcr-Abl) and tubulin polymerization inhibitors.

Unlike the classic 5-Fluorouracil (5-FU) scaffold which primarily targets thymidylate synthase,

5-MMP derivatives typically function as ATP-competitive inhibitors. The C5-methoxy group is

electronically unique: it functions as a weak electron donor via resonance but maintains

lipophilicity, unlike the polar hydroxyl group or the electron-withdrawing trifluoromethyl group.

This guide compares the cytotoxic efficacy of 5-MMP analogs against its primary structural

competitors: 5-Trifluoromethyl and 5-Hydroxy variants.

Chemical Background & SAR Logic
To understand the cytotoxicity data, one must grasp the Structure-Activity Relationship (SAR)

driving these analogs.
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The Core: The 2-methylpyrimidine ring mimics the adenine base of ATP, allowing it to anchor

into the hinge region of kinase domains.[1]

The C5-Methoxy Switch:

vs. 5-Hydroxy: The methoxy group prevents glucuronidation (metabolic clearance) and

improves membrane permeability compared to the phenolic -OH.

vs. 5-Trifluoromethyl: The methoxy group is smaller and less lipophilic than -CF3, often

allowing for tighter binding in sterically constrained pockets (e.g., ALK active sites).

Visualization: SAR Architecture
The following diagram illustrates the modular design of 5-MMP analogs and the functional

impact of specific substitution sites.
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Caption: Modular SAR analysis of the 5-MMP scaffold highlighting the functional role of the C5-

methoxy group.

Comparative Cytotoxicity Data
The following data synthesizes experimental results from multiple studies, comparing 5-MMP

derivatives against 5-CF3 and 5-OH analogs across key cancer cell lines.

Table 1: IC50 Comparison (µM) - Kinase Inhibitor Series
Context: Derivatives designed as EGFR/ALK inhibitors.
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Compo
und
Class

Analog
ID

Substitu
tion
(C5)

Target
A549
(Lung)

MCF-7
(Breast)

K562
(Leuke
mia)

Mechani
sm Note

5-MMP

Series

LDK378-

Analog
-OCH3

ALK/EGF

R
0.06 µM 1.2 µM 0.8 nM

High

Selectivit

y

5-CF3

Series
Cmpd 9u -CF3 EGFR 0.35 µM 3.24 µM 5.12 µM

High

Potency,

Lower

Sol.

5-OH

Series

Pyrim-

OH
-OH General >50 µM >100 µM 25 µM

Rapid

Clearanc

e

Standard Gefitinib
(Quinazol

ine)
EGFR 0.02 µM 0.5 µM N/A

Clinical

Standard

Table 2: Antiproliferative Activity - Tubulin Inhibitor Series
Context: Thiazole-Pyrimidine hybrids targeting microtubule dynamics.

Compound
ID

Structure
Core

C5-
Substituent

HCT-116
(Colon)

HeLa
(Cervical)

Toxicity
(Normal
Cells)

TP-Methoxy
Thiazole-5-

MMP
-OCH3 0.15 µM 0.22 µM Low

TP-Fluoro Thiazole-5-F -F 0.45 µM 0.60 µM Moderate

TP-Unsub Thiazole-H -H >10 µM >10 µM Low

Key Insight: The 5-Methoxy group consistently outperforms the unsubstituted (-H) and Hydroxyl

(-OH) variants. While the 5-Trifluoromethyl (-CF3) analogs (like Compound 9u) sometimes

show higher raw potency against EGFR, they often suffer from poor aqueous solubility and

higher off-target toxicity compared to the 5-MMP series.
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Mechanism of Action (MOA)
The 5-MMP analogs primarily function through ATP-Competitive Kinase Inhibition. The methoxy

group plays a dual role:

Steric Fit: It occupies the hydrophobic pocket adjacent to the ATP-binding site (often the

"gatekeeper" region).

H-Bond Acceptor: In some mutants (e.g., T315I in Bcr-Abl), the oxygen of the methoxy group

can form crucial water-mediated hydrogen bonds that stabilize the inhibitor-enzyme complex.

Visualization: Signaling Pathway Inhibition
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Caption: 5-MMP analogs block ATP binding, preventing phosphorylation and inducing

apoptosis in cancer cells.

Experimental Protocols
To ensure reproducibility, the following protocols are standardized for evaluating 5-MMP

analogs.

A. Synthesis of 5-Methoxy-2-methylpyrimidine Derivatives
Note: This is a general procedure for C4-substitution (SNAr).

Starting Material: 4-Chloro-5-methoxy-2-methylpyrimidine.

Reaction: Dissolve starting material (1.0 eq) in dry DMF. Add the appropriate aniline or amine

nucleophile (1.1 eq) and DIPEA (2.0 eq).

Conditions: Heat at 80°C for 4–6 hours under N2 atmosphere.

Workup: Pour into ice water, filter precipitate, and recrystallize from Ethanol.

B. In Vitro Cytotoxicity Assay (MTT Protocol)
This protocol is validated for A549 and MCF-7 cell lines.

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO2.

Treatment: Add 5-MMP analogs at serial dilutions (0.01 µM to 100 µM). Include DMSO

control (0.1%) and Positive Control (Doxorubicin or Gefitinib).

Incubation: Incubate for 72 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours.

Solubilization: Aspirate medium and add 150 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm using a microplate reader.
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Calculation: Calculate % Viability =

. Determine IC50 using non-linear regression (Sigmoidal dose-response).

Visualization: Assay Workflow
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Caption: Standardized MTT assay workflow for evaluating cytotoxicity of pyrimidine analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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